![molecular formula C18H19NO2 B3047528 1-Morpholino-2,2-diphenylethanone CAS No. 14135-68-3](/img/structure/B3047528.png)
1-Morpholino-2,2-diphenylethanone
Overview
Description
1-Morpholino-2,2-diphenylethanone is a chemical compound with the molecular formula C18H19NO2 . It has a molecular weight of 281.3 g/mol . It is also known by other synonyms such as 1-Morpholino-2,2-diphenylethan-1-one and 1-(4-Morpholinyl)-2,2-diphenylethanone .
Synthesis Analysis
The synthesis of morpholines and their carbonyl-containing analogs has been achieved from 1,2-amino alcohols, aziridines, epoxides, and related compounds . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Molecular Structure Analysis
Morpholine, a typical six-membered aliphatic heterocyclic compound, contains DNA bases attached to a backbone of methylenemorpholine rings linked through phosphorodiamidate groups . Morpholines block access of other molecules to small (~25 base) specific sequences of the base-pairing surfaces of ribonucleic acid (RNA) .Scientific Research Applications
Cyclization Reactions
The compound 2-imino-1,2-diphenylethanone, which is closely related to 1-morpholino-2,2-diphenylethanone, demonstrates significant potential in cyclization reactions. Mehrotra, Singh, and Roy (1985) found that this compound can form 4-oxazoline-2-thiones and 2-ones through reactions involving sodium in ether and subsequent addition of carbon disulfide or ethyl chloroformate. This indicates its utility in synthesizing complex organic structures like oxazolines, oxazocines, and oxazonines (Mehrotra, Singh, & Roy, 1985).
Enamine Synthesis
Broekhof et al. (1984) described the use of the Horner-Wittig reagents, which include morpholino-alkyl derivatives, in the synthesis of enamines from aldehydes. This process demonstrates the conversion of aldehydes into enamines of homologous ketones, further showcasing the compound's role in complex organic synthesis and enamine formation (Broekhof et al., 1984).
Structural Analysis and Crystallography
Sudha et al. (1995) explored the crystal structure of a molecule containing a morpholine ring and two phenyl rings, which indicates the relevance of morpholino compounds in crystallography and structural analysis. This research provides insights into the molecular conformation and intermolecular interactions in such compounds (Sudha et al., 1995).
Synthesis of Novel Organic Compounds
Helal et al. (2015) demonstrated the interaction of 1-(4-morpholinophenyl)ethanone with malononitrile to synthesize new thiophene derivatives, indicating the role of morpholino compounds in the creation of novel organic structures with potential pharmaceutical applications (Helal et al., 2015).
Chemical Reactions and Compound Formation
Research by Ikehara and Otsuka (1963) on the synthesis of P-diphenyl P'-morpholino pyrophosphorochloridate from morpholino phosphorochloridate highlights the use of morpholino compounds in complex chemical reactions and the formation of new compounds with potential applications in biochemistry and pharmaceuticals (Ikehara & Otsuka, 1963).
properties
IUPAC Name |
1-morpholin-4-yl-2,2-diphenylethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO2/c20-18(19-11-13-21-14-12-19)17(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17H,11-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFZINGYUDPKBKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80281734 | |
Record name | 1-Morpholin-4-yl-2,2-diphenyl-ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80281734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Morpholino-2,2-diphenylethanone | |
CAS RN |
14135-68-3 | |
Record name | NSC54953 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=54953 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 14135-68-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=22795 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Morpholin-4-yl-2,2-diphenyl-ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80281734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.